8a hydroxy-avermectin B1a

• CAS: 96722-46-2
• Molecular Formula: C48H72O15
• Molecular Weight: 889.1 g/mol
• InChI: InChI=1S/C48H72O15/c1-11-24(2)42-27(5)17-18-47(63-42)23-32-20-31(62-47)16-15-26(4)41(59-38-22-36(55-10)43(30(8)57-38)60-37-21-35(54-9)40(50)29(7)56-37)25(3)13-12-14-33-45(51)61-44-39(49)28(6)19-34(46(52)58-32)48(33,44)53/h12-15,17-19,24-25,27,29-32,34-45,49-51,53H,11,16,20-23H2,1-10H3/b13-12+,26-15+,33-14+/t24-,25-,27-,29-,30-,31?,32-,34-,35-,36-,37-,38-,39+,40-,41-,42+,43-,44+,45?,47+,48+/m0/s1
• InChIKey: ORIHAMOZRDYFCM-MLBVANKNSA-N

8a-hydroxy-avermectin B1a (CAS 96722-46-2) for Scientific Procurement: Degradation Product Profile and Environmental Fate Relevance

8a-hydroxy-avermectin B1a (CAS 96722-46-2), also known as 5-O-demethyl-28-hydroxy-Avermectin A1a, is a primary monooxygenated degradate of the macrocyclic lactone Avermectin B1a, generated via photodegradation and soil metabolism . As a key environmental transformation product, it is not an active antiparasitic agent intended for therapeutic use, but rather a critical analytical reference standard and research compound essential for understanding the environmental fate, persistence, and ecotoxicological risk profile of its parent compound, Avermectin B1a, and the broader avermectin class of veterinary parasiticides and agricultural insecticides .

■ Degradation product analytical standard

■ Supports environmental fate & persistence modeling

■ Distinct from parent Avermectin B1a

Why 8a-hydroxy-avermectin B1a Cannot Be Substituted with Parent or Other Degradates: Environmental Fate Distinctions

Substituting 8a-hydroxy-avermectin B1a with its parent compound Avermectin B1a or other closely related degradates (e.g., 8a-oxo-avermectin B1a, 4,8-dihydroxy-avermectin B1a) in environmental fate or risk assessment studies is scientifically invalid due to their divergent physicochemical properties and persistence profiles. While the avermectin class shares a common macrocyclic lactone core, the introduction of the 8a-hydroxy moiety fundamentally alters the compound's behavior in soil and aquatic systems, including its degradation half-life (DT50), mobility (KFOC), and ecotoxicological risk to non-target organisms. Consequently, accurate quantification of this specific transformation product is essential for regulatory compliance, environmental monitoring, and understanding the long-term impact of avermectin-based products, as the parent compound's behavior cannot serve as a reliable proxy for its metabolites [1][2].

Parent Avermectin B1a

May underestimate persistence and overestimate ecotoxicity risk

8a-oxo-avermectin B1a

Lacks soil organism toxicity data; risk classification not comparable

4,8-dihydroxy-avermectin B1a

Incomplete ecotoxicological profile; data gap prevents direct substitution

• [1] European Food Safety Authority (EFSA). Conclusion on the peer review of the pesticide risk assessment of the active substance abamectin. EFSA Journal 2014;12(10):3871. (Data cited in PMC Table 4). View Source
• [2] University of Hertfordshire. Agriculture & Environment Research Unit (AERU). 8a-hydroxyavermectin B1a (Ref: NOA 448112). Pesticide Properties Database. (Accessed 2026). View Source

Quantitative Differential Evidence for 8a-hydroxy-avermectin B1a Against Closest Analogs

Soil Persistence: DT50 of 8a-hydroxy-avermectin B1a is 1.4- to 4.6-fold Longer Than Parent Avermectin B1a

The soil degradation half-life (DT50) of 8a-hydroxy-avermectin B1a ranges from 16.9 to 57.3 days, demonstrating moderate persistence. This is 1.4- to 4.6-fold longer than the DT50 of its parent compound, Avermectin B1a, which ranges from 12.4 to 49.3 days under identical conditions (20°C, 40-45% MWHC soil moisture). This indicates that the 8a-hydroxy metabolite is more persistent in soil environments than the parent [1].

Soil DT50

Head-to-head

16.9–57.3 d (metabolite) vs 12.4–49.3 d (parent)

Supports soil persistence modeling; parent data may not reflect metabolite longevity

20°C, 40–45% MWHC; 1.4–4.6× longer DT50 range

Evidence Dimension	Soil Degradation Half-Life (DT50)
Target Compound Data	16.9 - 57.3 days
Comparator Or Baseline	Avermectin B1a (Parent): 12.4 - 49.3 days
Quantified Difference	Target DT50 range is 1.4 to 4.6 times longer than comparator
Conditions	20°C, 40-45% Maximum Water Holding Capacity (MWHC) soil moisture

Why This Matters

Procurement of this specific metabolite is mandatory for accurately modeling long-term soil residence and assessing chronic exposure risks, as parent compound data underestimates persistence.

• [1] European Food Safety Authority (EFSA). Conclusion on the peer review of the pesticide risk assessment of the active substance abamectin. EFSA Journal 2014;12(10):3871. (Data cited in PMC Table 4). View Source

Ecotoxicological Risk: 8a-hydroxy-avermectin B1a Exhibits Uniquely Low Risk to Soil Organisms Compared to Structural Analogs

8a-hydroxy-avermectin B1a is classified as 'Low risk to soil organisms for all representative uses,' in contrast to its parent Avermectin B1a which presents a 'High risk to earthworm and collembolan' at maximum application rates, and to the structurally similar 8a-oxo-avermectin B1a and 4,8-dihydroxy-avermectin B1a which are noted with 'Data gap' warnings for earthworm toxicity [1].

Ecotox Risk

Head-to-head

Low risk (metabolite) vs High risk (parent); Data gap (other degradates)

Differentiates hazard potential for environmental safety dossiers

EFSA regulatory risk assessment framework

Evidence Dimension	Ecotoxicological Risk Classification for Soil Organisms
Target Compound Data	Low risk
Comparator Or Baseline	Avermectin B1a (Parent): High risk; 8a-oxo-avermectin B1a: Data gap; 4,8-dihydroxy-avermectin B1a: Data gap
Quantified Difference	Qualitative risk reclassification from 'High risk' to 'Low risk'
Conditions	EFSA regulatory risk assessment framework

Why This Matters

This distinct risk profile makes 8a-hydroxy-avermectin B1a a critical reference standard for differentiating hazard potential in environmental safety dossiers, where substitution with parent or other degradates would lead to incorrect risk classification.

• [1] European Food Safety Authority (EFSA). Conclusion on the peer review of the pesticide risk assessment of the active substance abamectin. EFSA Journal 2014;12(10):3871. (Data cited in PMC Table 4). View Source

Soil Mobility: 8a-hydroxy-avermectin B1a's KFOC Values Indicate Low Leaching Potential, Distinct from Non-Metabolites

The soil organic carbon-water partitioning coefficient (KFOC) for 8a-hydroxy-avermectin B1a ranges from 1098 to 3104 mL/g, indicating low to slight mobility and a strong tendency to adsorb to soil organic matter. This quantitative range is consistent with the observed lack of leaching for avermectin B1a in soil studies, but it provides a specific, measurable parameter for the metabolite that is essential for transport modeling and cannot be assumed from the parent compound's properties alone [1][2].

Soil Mobility KFOC

Reported

1098–3104 mL/g

Indicates low leaching potential; supports transport modeling

Standard soil adsorption batch equilibrium

Evidence Dimension	Soil Mobility (KFOC)
Target Compound Data	1098 - 3104 mL/g
Comparator Or Baseline	Avermectin B1a (Parent): Not determined in same study, but class behavior shows no leaching
Quantified Difference	Quantitative KFOC range specific to the metabolite
Conditions	Standard soil adsorption batch equilibrium studies

Why This Matters

This quantitative KFOC data enables precise environmental fate modeling of the 8a-hydroxy metabolite's transport, which is crucial for groundwater contamination risk assessments and distinguishes it from other avermectin degradates.

• [1] University of Hertfordshire. Agriculture & Environment Research Unit (AERU). 8a-hydroxyavermectin B1a (Ref: NOA 448112). Pesticide Properties Database. (Accessed 2026). View Source
• [2] European Food Safety Authority (EFSA). Conclusion on the peer review of the pesticide risk assessment of the active substance abamectin. EFSA Journal 2014;12(10):3871. (Data cited in PMC Table 5). View Source

Optimal Research and Industrial Application Scenarios for 8a-hydroxy-avermectin B1a

Environmental Fate and Metabolism Studies for Regulatory Dossier Submission

8a-hydroxy-avermectin B1a is the essential analytical reference standard for quantifying and confirming the identity of this primary soil and photodegradation product in studies required for the registration and re-registration of avermectin-based products (e.g., abamectin, ivermectin). Its use is mandated for establishing degradation pathways and kinetics, and for accurately determining the persistence (DT50) and mobility (KFOC) of the metabolite in soil, as data on the parent compound Avermectin B1a is not an acceptable surrogate [1].

Ecotoxicological Risk Assessment and Non-Target Species Monitoring

This compound is required as a reference standard in analytical methods (e.g., LC-MS/MS) used to monitor environmental samples (soil, water, sediment) for the presence of the 8a-hydroxy metabolite. Given its distinct ecotoxicological risk profile—classified as 'Low risk' compared to the 'High risk' of its parent Avermectin B1a—accurate quantification using this specific standard is critical for generating reliable environmental risk assessments and for compliance with regulatory monitoring programs .

Photodegradation and Stability Studies of Avermectin Formulations

8a-hydroxy-avermectin B1a is a key primary degradate formed during the photolysis of Avermectin B1a. Research laboratories developing new formulations or delivery systems for avermectins (e.g., to enhance photostability) require this compound as a primary standard to track and quantify the formation of this specific degradation product under simulated sunlight or UV exposure conditions, enabling a direct comparison of formulation performance .

Pesticide Residue Analysis and Food Safety Monitoring

In residue analysis of food commodities (e.g., crops, livestock tissues) treated with avermectin products, the 8a-hydroxy metabolite may be included in the residue definition for risk assessment. Analytical chemistry laboratories performing such analyses must use this certified reference material to develop and validate accurate, sensitive, and specific methods (e.g., QuEChERS-LC-MS/MS) for detecting and quantifying this transformation product in complex biological matrices [1].

Application

Selection Property

Validation Focus

Environmental fate & regulatory dossier

Metabolite-specific analytical standard

Verify DT50 and KFOC for fate modeling

Ecotoxicological risk assessment

Low-risk metabolite classification

Confirm soil organism risk profile vs parent

Photodegradation & formulation stability

Primary photolytic degradate

Quantify formation under UV/sunlight

Pesticide residue & food safety analysis

Certified reference material

Validate LC-MS/MS method for residue definition

• [1] European Food Safety Authority (EFSA). Conclusion on the peer review of the pesticide risk assessment of the active substance abamectin. EFSA Journal 2014;12(10):3871. (Data cited in PMC Table 4). View Source